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CID 5191039 CID 5191039
Brand Name: Vulcanchem
CAS No.: 352690-98-3
VCID: VC0440707
InChI: InChI=1S/C31H31ClN2O3/c1-4-37-23-15-11-21(12-16-23)30-29-25(18-31(2,3)19-27(29)35)33-24-7-5-6-8-26(24)34(30)28(36)17-20-9-13-22(32)14-10-20/h5-16,30,33H,4,17-19H2,1-3H3
SMILES: CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)CC5=CC=C(C=C5)Cl
Molecular Formula: C31H31ClN2O3
Molecular Weight: 515g/mol

CID 5191039

CAS No.: 352690-98-3

Main Products

VCID: VC0440707

Molecular Formula: C31H31ClN2O3

Molecular Weight: 515g/mol

CID 5191039 - 352690-98-3

CAS No. 352690-98-3
Product Name CID 5191039
Molecular Formula C31H31ClN2O3
Molecular Weight 515g/mol
IUPAC Name 5-[2-(4-chlorophenyl)acetyl]-6-(4-ethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C31H31ClN2O3/c1-4-37-23-15-11-21(12-16-23)30-29-25(18-31(2,3)19-27(29)35)33-24-7-5-6-8-26(24)34(30)28(36)17-20-9-13-22(32)14-10-20/h5-16,30,33H,4,17-19H2,1-3H3
Standard InChIKey CTKYMRBYNSQVIF-UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)CC5=CC=C(C=C5)Cl
Canonical SMILES CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)CC5=CC=C(C=C5)Cl
PubChem Compound 5191039
Last Modified Nov 11 2021
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